Cas no 1807134-88-8 (3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid)

• Product Name: 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid
• CAS No: 1807134-88-8
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4885630
• Update Time: 2025-06-10

3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid

• Inchi： 1S/C9H7ClF3NO2/c10-2-5-4(1-7(15)16)6(11)3-14-8(5)9(12)13/h3,9H,1-2H2,(H,15,16)
• InChI Key： VJCNVMLCGCSFFK-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC=C(C=1CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2

Additional information on 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid

Introduction to 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid (CAS No. 1807134-88-8)

3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid (CAS No. 1807134-88-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in the development of novel therapeutic agents and as a key intermediate in the synthesis of various bioactive molecules.

The molecular structure of 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid is composed of a pyridine ring substituted with a chloromethyl group, a difluoromethyl group, and a fluorine atom, along with an acetic acid moiety. These functional groups contribute to the compound's chemical reactivity and biological activity, making it a valuable starting material for the synthesis of more complex molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug discovery. The presence of fluorine atoms in 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid can significantly influence the pharmacokinetic properties of derived molecules, such as their metabolic stability, lipophilicity, and binding affinity to target proteins. These properties are crucial for optimizing the therapeutic efficacy and safety profiles of drug candidates.

In addition to its potential as a drug candidate, 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid has been explored as an intermediate in the synthesis of agrochemicals and other industrial chemicals. The chloromethyl group provides a reactive site for further functionalization, enabling the formation of diverse derivatives with tailored properties. This versatility makes it an attractive choice for researchers and chemists working on the development of new compounds with specific biological activities.

The synthesis of 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Recent studies have focused on optimizing these synthetic routes to enhance efficiency and reduce environmental impact. For example, green chemistry approaches have been employed to minimize waste generation and improve the sustainability of the synthesis process.

In terms of biological activity, preliminary studies have shown that derivatives of 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid exhibit promising anti-inflammatory and anti-cancer properties. These findings suggest that further investigation into the biological mechanisms underlying these activities could lead to the discovery of new therapeutic targets and pathways.

The potential applications of 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid extend beyond traditional pharmaceuticals. In the field of materials science, this compound has been investigated for its use in the development of functional materials with unique optical and electronic properties. The presence of fluorine atoms can enhance the performance of these materials by improving their stability and efficiency.

To fully realize the potential of 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid, ongoing research is essential. Collaborative efforts between chemists, biologists, and materials scientists are crucial for advancing our understanding of this compound's properties and applications. By leveraging interdisciplinary approaches, researchers can unlock new possibilities for innovation in various fields.

In conclusion, 3-(Chloromethyl)-2-(difluoromethyl)-5-fluoropyridine-4-acetic acid (CAS No. 1807134-88-8) is a multifaceted compound with significant potential in medicinal chemistry, pharmaceutical research, agrochemicals, and materials science. Its unique structural features and versatile reactivity make it an important molecule for further exploration and development.